Cas no 2704-78-1 (Cyclobutaneacetaldehyde, 3-acetyl-2,2-dimethyl-)

Cyclobutaneacetaldehyde, 3-acetyl-2,2-dimethyl- structure
2704-78-1 structure
Product Name:Cyclobutaneacetaldehyde, 3-acetyl-2,2-dimethyl-
CAS No:2704-78-1
MF:C10H16O2
MW:168.232843399048
CID:284476
PubChem ID:17616
Update Time:2025-04-19

Cyclobutaneacetaldehyde, 3-acetyl-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclobutaneacetaldehyde, 3-acetyl-2,2-dimethyl-
    • 2-(3-acetyl-2,2-dimethylcyclobutyl)acetaldehyde
    • 2,2-dimethyl-3-acetyl-cyclobutyl-ethanal
    • cis-pinonaldehyde
    • Cyclobutaneacetaldehyde,3-acetyl-2,2-dimethyl
    • pinonaldehyde
    • NSC 46246
    • NSC46246
    • AKOS006305896
    • GCHDWVBHKDJOKU-UHFFFAOYSA-N
    • (3-Acetyl-2,2-dimethylcyclobutyl)acetaldehyde
    • NSC-46246
    • 2704-78-1
    • 2-(3-ACETYL-2,2-DIMETHYL-CYCLOBUTYL)ACETALDEHYDE
    • DTXSID80949802
    • 3-acetyl-2,2-dimethylcyclobutaneacetaldehyde
    • SCHEMBL14844084
    • Inchi: 1S/C10H16O2/c1-7(12)9-6-8(4-5-11)10(9,2)3/h5,8-9H,4,6H2,1-3H3
    • InChI Key: GCHDWVBHKDJOKU-UHFFFAOYSA-N
    • SMILES: O=C(C)C1CC(CC=O)C1(C)C

Computed Properties

  • Exact Mass: 168.11500
  • Monoisotopic Mass: 168.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.1A^2
  • XLogP3: 0.9

Experimental Properties

  • Density: 0.958
  • Boiling Point: 242.3°Cat760mmHg
  • Flash Point: 88.7°C
  • Refractive Index: 1.442
  • PSA: 34.14000
  • LogP: 1.82670

Cyclobutaneacetaldehyde, 3-acetyl-2,2-dimethyl- Customs Data

  • HS CODE:2914400090
  • Customs Data:

    China Customs Code:

    2914400090

    Overview:

    2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

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